Cas no 1104637-39-9 (Cyclohexylboronic acid MIDA ester)

• Product Name: Cyclohexylboronic acid MIDA ester
• CAS No: 1104637-39-9
• MF: C₁₁H₁₈BNO₄
• MW: 239.075923442841
• CID: 2602419
• PubChem ID: 329762530
• Update Time: 2025-05-20

Cyclohexylboronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexylboronic acid MIDA ester
• 2-cyclohexyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• Cyclohexylboronic acid MIDA ester, 97%
• DTXSID00746350
• 1104637-39-9
• AS-85213

• MDL： MFCD15144796
• Inchi： 1S/C11H18BNO4/c1-13-7-10(14)16-12(17-11(15)8-13)9-5-3-2-4-6-9/h9H,2-8H2,1H3
• InChI Key： SLUNFPHQHGXTCG-UHFFFAOYSA-N
• SMILES： O1B(C2CCCCC2)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 239.1328882g/mol
• Monoisotopic Mass: 239.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 210-215 °C

Cyclohexylboronic acid MIDA ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2

Additional information on Cyclohexylboronic acid MIDA ester

Introduction to Cyclohexylboronic acid MIDA ester (CAS No. 1104637-39-9)

Cyclohexylboronic acid MIDA ester, with the chemical identifier CAS No. 1104637-39-9, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound is particularly valued for its role as a key intermediate in the synthesis of various bioactive molecules, including therapeutic agents and probes for biological research. The unique structural properties of this compound, characterized by the presence of a MIDA (methylideneimino-diazo-borane) ester moiety, contribute to its exceptional reactivity and stability, making it an indispensable tool in modern chemical synthesis.

The MIDA ester functionality is renowned for its high tolerance towards a range of reaction conditions, including aqueous environments and diverse catalyst systems. This characteristic is particularly advantageous in the context of pharmaceutical synthesis, where compatibility with various solvents and mild reaction conditions is often required to preserve the integrity of sensitive biological targets. The Cyclohexyl substituent further enhances the compound's utility by providing a bulkier group that can influence steric interactions in molecular assemblies, thereby enabling precise control over reaction outcomes.

In recent years, the applications of Cyclohexylboronic acid MIDA ester have expanded significantly, driven by advancements in cross-coupling reactions and biocatalysis. One notable area of research involves its use in Suzuki-Miyaura cross-coupling reactions, where it serves as an effective coupling partner for the formation of carbon-carbon bonds. This reaction is pivotal in constructing complex organic molecules, particularly in the development of novel drug candidates. The high yields and selectivity associated with this compound make it a preferred choice for medicinal chemists seeking efficient synthetic routes.

Moreover, the growing interest in Cyclohexylboronic acid MIDA ester extends to its role in therapeutic applications. Boron-containing compounds have long been recognized for their potential in medicinal chemistry due to their ability to interact with biological systems in unique ways. The MIDA ester moiety, in particular, has been implicated in the development of targeted therapies that leverage boron's ability to enhance drug delivery and efficacy. For instance, studies have demonstrated its utility in creating conjugates that exhibit improved pharmacokinetic profiles when used in conjunction with imaging agents or therapeutic proteins.

Recent research has also highlighted the compound's significance in the field of bioconjugation chemistry. The ability to incorporate Cyclohexylboronic acid MIDA ester into biomolecules allows researchers to design probes that can be selectively labeled for visualization or functionalization purposes. This has opened new avenues in structural biology and drug discovery, where precise molecular modifications are essential for understanding biological processes at the molecular level. The versatility of this compound underscores its importance as a building block for innovative biochemical applications.

The synthesis of Cyclohexylboronic acid MIDA ester itself is a testament to the ingenuity of modern synthetic chemistry. The process typically involves multi-step reactions that require careful optimization to ensure high purity and yield. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing waste and improving efficiency. These developments not only make the compound more accessible but also align with global efforts to promote environmentally responsible chemical manufacturing.

As research continues to evolve, the potential applications of Cyclohexylboronic acid MIDA ester are likely to expand further. Emerging fields such as precision medicine and gene therapy offer new opportunities for leveraging this compound's unique properties. For instance, its use in designing targeted therapeutics that can selectively interact with disease-specific biomarkers holds promise for revolutionizing treatment strategies across various therapeutic areas.

In conclusion, Cyclohexylboronic acid MIDA ester (CAS No. 1104637-39-9) represents a cornerstone of modern synthetic chemistry, with far-reaching implications for pharmaceutical development and biological research. Its exceptional reactivity, stability, and versatility make it an invaluable tool for chemists and biologists alike. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and biotechnology.